Cas no 2639417-92-6 (1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid
• CAS No: 2639417-92-6
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5641763
• PubChem ID: 165903999
• Update Time: 2025-10-21

1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639417-92-6
• 1-[(benzyloxy)carbonyl]-decahydroquinoline-6-carboxylic acid
• EN300-27783354
• 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid

• Inchi： 1S/C18H23NO4/c20-17(21)15-8-9-16-14(11-15)7-4-10-19(16)18(22)23-12-13-5-2-1-3-6-13/h1-3,5-6,14-16H,4,7-12H2,(H,20,21)
• InChI Key： UHOWSZMJSMULEB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC2CC(C(=O)O)CCC12)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid

Professional Introduction to 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic Acid (CAS No. 2639417-92-6)

1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid, identified by its CAS number 2639417-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the decahydroquinoline class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique combination of a benzyloxy carbonyl group and a decahydroquinoline backbone makes this molecule a promising candidate for further exploration in drug discovery and development.

The benzyloxy group in the molecular structure of 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid plays a crucial role in enhancing the compound's solubility and stability, which are critical factors in pharmaceutical formulations. This feature allows for better bioavailability and more efficient delivery systems, making it an attractive moiety for medicinal chemists. Additionally, the decahydroquinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, which has implications for its potential use in treating a wide range of diseases.

In recent years, there has been a surge in research focused on decahydroquinoline derivatives due to their demonstrated efficacy in various preclinical studies. These studies have highlighted the compound's potential in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. For instance, certain derivatives of decahydroquinoline have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The presence of the benzyloxy carbonyl group in 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid may further enhance its pharmacological properties by improving binding affinity to target proteins.

The synthesis of 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzyloxy carbonyl group is typically introduced through a reaction with benzyl chloroformate or benzyl alcohol under basic conditions, while the decahydroquinoline backbone is synthesized via cyclization reactions or through the reduction of appropriately substituted precursors. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

The pharmacological profile of 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid is still under active investigation, but preliminary data suggest that it may exhibit potent activity against several disease-related targets. For example, studies have indicated that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. By modulating these pathways, 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid could potentially serve as a lead compound for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory potential, 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid has shown promise in preclinical models of cancer. Research has demonstrated that decahydroquinoline derivatives can induce apoptosis in cancer cells by activating stress signaling pathways. The benzyloxy carbonyl group may contribute to this effect by enhancing the compound's ability to cross cell membranes and reach intracellular targets. Further studies are needed to fully elucidate the mechanisms underlying its anti-cancer activity and to identify optimal dosing regimens for therapeutic applications.

The chemical stability of 1-(benzyloxy)carbonyl-decahydroquinoline-6-carboxylic acid strong >is another critical factor that must be considered in its development as a pharmaceutical agent. The benzyloxy carbonyl group is sensitive to hydrolysis under acidic or basic conditions, which could affect the compound's shelf life and bioavailability. To mitigate these issues, researchers may explore stabilizing strategies such as incorporating protecting groups or formulating the compound in stable matrices that minimize degradation. These efforts are essential for ensuring that 1-(< strong >benzyloxy strong >)< strong >carbonyl-decahydroquinoline-6-carboxylic acid strong >remains effective throughout its intended use.

The future prospects for 1-(< strong >benzylooxy strong >)< strong >carbonyl-decahydroquinoline-6-carboxylic acid strong >are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic applications for decahydroquinoline derivatives, this compound may emerge as a valuable tool in drug discovery efforts. Collaborative efforts between academic researchers and industry scientists will be crucial in translating preclinical findings into clinical trials and ultimately bringing new treatments to patients suffering from various diseases.

In conclusion, 1-(< strong >benzyloxy strong >)< strong >carbonyl-decahydroquinoline-6-carboxylic acid strong >CAS No. 2639417-92-6.........


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